Cas no 1804099-88-4 (4-(3-Bromopropyl)-3-nitroanisole)

• Product Name: 4-(3-Bromopropyl)-3-nitroanisole
• CAS No: 1804099-88-4
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5840679
• PubChem ID: 118823875
• Update Time: 2025-06-13

4-(3-Bromopropyl)-3-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-3-nitroanisole
• Benzene, 1-(3-bromopropyl)-4-methoxy-2-nitro-

• Inchi： 1S/C10H12BrNO3/c1-15-9-5-4-8(3-2-6-11)10(7-9)12(13)14/h4-5,7H,2-3,6H2,1H3
• InChI Key： PYWXILPJFVBQMR-UHFFFAOYSA-N
• SMILES： C1(CCCBr)=CC=C(OC)C=C1[N+]([O-])=O

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 346.9±27.0 °C(Predicted)

Additional information on 4-(3-Bromopropyl)-3-nitroanisole

Comprehensive Analysis of 4-(3-Bromopropyl)-3-nitroanisole (CAS No. 1804099-88-4): Properties, Applications, and Industry Insights

4-(3-Bromopropyl)-3-nitroanisole (CAS No. 1804099-88-4) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a bromopropyl group with a nitroanisole moiety, making it valuable for cross-coupling reactions and functional group transformations. Its CAS registry number, 1804099-88-4, ensures precise identification in global chemical databases, addressing growing demands for high-purity intermediates in drug discovery.

Recent trends highlight increased interest in nitroaromatic compounds like 4-(3-Bromopropyl)-3-nitroanisole due to their role in developing biodegradable materials and green chemistry applications. Laboratories frequently search for "synthesis of bromopropyl-nitroanisole derivatives" or "CAS 1804099-88-4 solubility data," reflecting needs for structure-activity relationship studies. The compound's electron-withdrawing nitro group enhances reactivity in palladium-catalyzed reactions, a hotspot in AI-driven molecular design research.

From a technical perspective, 4-(3-Bromopropyl)-3-nitroanisole demonstrates optimal stability under inert atmospheres, with melting points typically ranging 80-85°C. Its lipophilic character (logP ≈ 2.8) makes it suitable for drug delivery system research, particularly in targeted cancer therapies—a frequently searched topic in medicinal chemistry forums. Analytical methods like HPLC-MS (90+% purity) and NMR spectroscopy are recommended for quality verification.

Industry reports correlate demand for 1804099-88-4 with advancements in precision agriculture, where its derivatives serve as herbicide synergists. Environmental considerations drive innovation in waste minimization protocols during synthesis—addressing common queries about "eco-friendly nitro compound production." Regulatory-compliant handling follows OECD GLP standards, with SDS documentation available for research-grade applications.

Emerging applications include photoactive material development, leveraging the compound's UV absorption at 310-320 nm. Patent analyses reveal growing IP activity around nitroanisole-based electronic materials, particularly in organic semiconductor research. This aligns with search trends for "nitroaromatic compounds in flexible electronics"—a high-growth niche attracting academic and industrial R&D investment.

Storage recommendations for CAS 1804099-88-4 emphasize amber glass containers at -20°C to prevent photodegradation, a critical consideration for researchers investigating "long-term stability of brominated aromatics." Transportation typically requires UN-certified packaging under ambient conditions, with special attention to moisture-sensitive reactions during experimental use.

Future prospects for 4-(3-Bromopropyl)-3-nitroanisole include potential in bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge applications respond to frequent queries about "versatile nitro-containing building blocks" in next-gen therapeutics. Continuous optimization of atom economy in its synthesis remains an active research area, particularly for large-scale GMP production requirements.